(Z)-2-(3-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(3-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H11NO7/c22-19-15-7-6-14(27-20(23)16-5-2-8-26-16)11-17(15)28-18(19)10-12-3-1-4-13(9-12)21(24)25/h1-11H/b18-10-
• InChI Key: HZRJKTPMWAAOBZ-ZDLGFXPLSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C20H11NO7
• Molecular Weight: 377.3 g/mol
• CAS No.: 672914-22-6

Description

(Z)-2-(3-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C20H11NO7 and its molecular weight is 377.308. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthetic Approaches: Research has been conducted on reactions between diazopenicillanic acid esters and furans, leading to the production of penicillanates with potential pharmaceutical applications. These reactions highlight the utility of furan compounds in synthesizing complex molecules (Matlin, Chan, & Catherwood, 1990).
• Chemical Properties: The study of nitrofuran antibiotics, including their metabolism, toxicity, and legislative background, offers insights into the broader implications of nitro-substituted furans in veterinary medicine and food safety (Vass, Hruška, & Fránek, 2018).
• Antimicrobial Activities: New organotin(IV) carboxylates derived from Schiff base reactions involving nitrophenyl furans have been studied for their antimicrobial properties. These compounds show significant activity against a variety of fungi and bacteria, suggesting their potential as antimicrobial agents (Dias, Lima, Takahashi, & Ardisson, 2015).

Potential Biological Activities

• Bioreductive Pro-Drug Systems: The synthesis of 5-substituted isoquinolin-1-ones and their arylmethylation with nitrofuranylmethyl derivatives reveals a strategy for creating pro-drugs. These compounds, upon bioreductive activation, could release therapeutic drugs, targeting hypoxic solid tumors, indicating a novel approach for drug delivery systems (Berry, Watson, Whish, & Threadgill, 1997).

Applications in Material Science

• Organic Ligands and Metal Complexes: Furan ring-containing organic ligands have been synthesized and their metal complexes studied for chelating properties and antimicrobial activity. This research contributes to our understanding of the potential applications of furan derivatives in material science and biomedicine (Patel, 2020).